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Compound of Interest

Compound Name: 4-Heptyl-N-phenylaniline

Cat. No.: B15444978 Get Quote

This technical guide provides a comprehensive overview of 4-Heptyl-N-phenylaniline,

including its chemical identifiers, physicochemical properties, and general experimental

protocols relevant to its synthesis and analysis. This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical research.

Chemical Identifiers and Physicochemical
Properties
4-Heptyl-N-phenylaniline is an aromatic amine with a heptyl group attached to the phenyl

ring. Its identification and key physicochemical properties are summarized below.

Table 1: Chemical Identifiers for 4-Heptyl-N-
phenylaniline

Identifier Value

CAS Number 64924-62-5[1]

Molecular Formula C₁₉H₂₅N[1]

Synonyms
4-Heptyldiphenylamine, Benzenamine, 4-heptyl-

N-phenyl-[1]

EINECS Number 265-277-4[1]
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Table 2: Physicochemical Properties of 4-Heptyl-N-
phenylaniline

Property Value

Molecular Weight 267.409 g/mol [1]

Density 0.987 g/cm³[1]

Flash Point 199.8 °C[1]

Experimental Protocols
Detailed experimental protocols specifically for the synthesis and analysis of 4-Heptyl-N-
phenylaniline are not readily available in the public domain. However, the following sections

describe general methodologies for the synthesis of N-alkylanilines and the analytical

techniques commonly used for their characterization.

General Synthesis of 4-Alkyl-N-phenylanilines via N-
Alkylation
A common method for the synthesis of N-alkylanilines is the N-alkylation of anilines with

alcohols or alkyl halides. The following is a representative protocol.

Materials:

Aniline

1-Heptanol (or 1-bromoheptane)

Catalyst (e.g., a transition metal complex)

Base (e.g., potassium carbonate)

Solvent (e.g., toluene)

Procedure:
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In a round-bottom flask, combine aniline, a molar excess of the alkylating agent (1-heptanol

or 1-bromoheptane), the catalyst, and the base in the chosen solvent.

The reaction mixture is then heated to reflux for several hours to ensure the completion of

the reaction.

Reaction progress can be monitored using Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The solid catalyst and base are removed by filtration.

The solvent is removed from the filtrate under reduced pressure.

The resulting crude product is then purified using column chromatography to isolate the

desired 4-Heptyl-N-phenylaniline.
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Generalized workflow for the synthesis of 4-Heptyl-N-phenylaniline.
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General Analytical Characterization of N-Alkylanilines
The characterization of newly synthesized N-alkylanilines typically involves a combination of

spectroscopic and chromatographic techniques to confirm the structure and purity of the

compound.

Techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the chemical structure of the molecule by providing information about the hydrogen and

carbon atoms in their respective chemical environments.

Mass Spectrometry (MS): This technique is employed to determine the molecular weight of

the compound and can provide information about its structure through fragmentation

patterns.

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present in the molecule. For N-alkylanilines, characteristic peaks for N-H and C-N bonds can

be observed.

Gas Chromatography-Mass Spectrometry (GC-MS): This hyphenated technique is useful for

separating the components of a mixture and identifying them based on their mass spectra,

thereby also assessing the purity of the synthesized compound.

Biological Activity and Signaling Pathways
There is currently a lack of specific data in the scientific literature regarding the biological

activity and associated signaling pathways of 4-Heptyl-N-phenylaniline. However, the broader

class of alkylanilines has been studied for their biological effects.

Many alkylanilines are known to have biological activity and some have been identified as

potential carcinogens.[2] Their mechanisms of action can be complex, potentially involving

metabolic activation to reactive intermediates that can damage DNA.[2] This activation often

involves N-hydroxylation followed by conjugation reactions.[2] It is important to note that

without specific studies on 4-Heptyl-N-phenylaniline, its biological profile remains

uncharacterized.
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Logical relationship for the analytical characterization of 4-Heptyl-N-phenylaniline.

Conclusion
This technical guide has summarized the available information on 4-Heptyl-N-phenylaniline.

While specific experimental and biological data for this compound are limited, this guide

provides a foundation for researchers by presenting its known identifiers and properties, along

with general protocols for the synthesis and analysis of similar N-alkylanilines. Further research

is necessary to fully elucidate the chemical and biological characteristics of 4-Heptyl-N-
phenylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Heptyl-N-
phenylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15444978#4-heptyl-n-phenylaniline-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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